Cas no 31034-86-3 (3-Hydroxy-1-methyl-pyridinium Bromide)

3-Hydroxy-1-methyl-pyridinium Bromide is a quaternary ammonium compound with applications in organic synthesis and pharmaceutical research. Its structure, featuring a hydroxyl group and a positively charged pyridinium ring, enhances solubility in polar solvents, making it useful as a reagent or intermediate in nucleophilic substitution and alkylation reactions. The bromide counterion contributes to its stability and reactivity. This compound is particularly valued for its role in synthesizing bioactive molecules and ionic liquids. Its well-defined crystalline form ensures consistent purity, while its hygroscopic nature necessitates proper storage under anhydrous conditions. Researchers favor it for its predictable reactivity and compatibility with diverse reaction conditions.
3-Hydroxy-1-methyl-pyridinium Bromide structure
31034-86-3 structure
Product Name:3-Hydroxy-1-methyl-pyridinium Bromide
CAS No:31034-86-3
MF:C6H8BrNO
MW:190.03782081604
MDL:MFCD00031891
CID:313231
PubChem ID:3084523
Update Time:2025-06-07

3-Hydroxy-1-methyl-pyridinium Bromide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,3-hydroxy-1-methyl-, bromide (1:1)
    • 1-methylpyridin-1-ium-3-ol,bromide
    • 3-HYDROXY-N-METHYLPYRIDINIUM BROMIDE
    • 3-Hydroxy-1-methyl-pyridinium,Bromid
    • 3-hydroxy-1-methyl-pyridinium,bromide
    • N-methyl-3-hydroxypyridinium bromide
    • Pyridinium,3-hydroxy-1-methyl-,bromide
    • 3-Hydroxy-1-methylpyridin-1-ium bromide
    • Pyridinium, 3-hydroxy-1-methyl-, bromide (1:1)
    • 3-Hydroxy-1-methyl-pyridinium Bromide
    • Q27254003
    • RO-1-5237
    • AKOS025395159
    • SCHEMBL10897136
    • NSC163338
    • UNII-25WZ9EI09G
    • NSC-163338
    • Pyridinium, 3-hydroxy-1-methyl-, bromide
    • 25WZ9EI09G
    • 3-HYDROXY-1-METHYLPYRIDINIUM BROMIDE
    • 1-methylpyridin-1-ium-3-ol;bromide
    • NSC 163338
    • EN300-208597
    • 31034-86-3
    • Pyridostigmine Related Compound B
    • CS-0821265
    • HY-W715341
    • MDL: MFCD00031891
    • Inchi: 1S/C6H7NO.BrH/c1-7-4-2-3-6(8)5-7;/h2-5H,1H3;1H
    • InChI Key: KWNRNYCXMUTXOY-UHFFFAOYSA-N
    • SMILES: [Br-].OC1=CC=C[N+](C)=C1

Computed Properties

  • Exact Mass: 188.97900
  • Monoisotopic Mass: 188.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.11000
  • LogP: -2.77930

3-Hydroxy-1-methyl-pyridinium Bromide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

3-Hydroxy-1-methyl-pyridinium Bromide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Hydroxy-1-methyl-pyridinium Bromide Pricemore >>

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